Cas no 2034407-88-8 (2-(2-methoxyphenoxy)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-(2-methoxyphenoxy)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one
• CAS No: 2034407-88-8
• MF: C₁₈H₁₉F₃N₄O₃
• MW: 396.363674402237
• CID: 5551402
• Update Time: 2025-07-09

2-(2-methoxyphenoxy)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• 2-(2-methoxyphenoxy)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C18H19F3N4O3/c1-27-13-4-2-3-5-14(13)28-11-17(26)25-8-6-24(7-9-25)16-10-15(18(19,20)21)22-12-23-16/h2-5,10,12H,6-9,11H2,1H3
• InChI Key： ZTXXTQYZPOFOMK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC(C(F)(F)F)=NC=N2)CC1)COC1=CC=CC=C1OC

Additional information on 2-(2-methoxyphenoxy)-1-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one

2-(2-Methoxyphenoxy)-1-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one: A Comprehensive Overview

2-(2-Methoxyphenoxy)-1-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one, commonly referred to by its CAS number CAS No. 2034407-88-8, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule is characterized by a piperazine ring fused with a pyrimidine moiety, which is further substituted with a trifluoromethyl group and a methoxyphenoxy group. These structural elements contribute to its diverse pharmacological properties.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes to optimize the synthesis process, ensuring scalability for potential large-scale production. The use of microwave-assisted synthesis and continuous flow reactors has significantly improved the reaction yields and reduced the overall production time.

From a pharmacological perspective, this compound exhibits potent activity against several disease models. Studies have demonstrated its efficacy as an antitumor agent, particularly in inhibiting the growth of various cancer cell lines. The trifluoromethyl group plays a crucial role in enhancing the compound's stability and bioavailability, while the methoxyphenoxy group contributes to its selectivity towards specific molecular targets. Preclinical trials have shown that this compound can effectively modulate key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway.

In addition to its antitumor properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Experimental data indicate that it can suppress the production of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The piperazine ring in the molecule is believed to enhance its ability to interact with inflammatory mediators, thereby amplifying its therapeutic effects.

The structural uniqueness of this compound also makes it an attractive candidate for drug delivery systems. Researchers have explored the possibility of conjugating this compound with nanoparticles or liposomes to improve its targeting efficiency and reduce systemic toxicity. These innovations could pave the way for more effective treatment strategies with fewer side effects.

From an environmental standpoint, the degradation pathways of this compound have been extensively studied to assess its ecological impact. Results suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This finding is particularly important for ensuring the sustainable use of this compound in pharmaceutical applications.

In conclusion, CAS No. 2034407-88-8 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in both academic and industrial settings.